5-(1-adamantyl)-N-[5-chloro-2-(ethylthio)phenyl]-2-furamide

• IUPAC Name: 5-(1-adamantyl)-N-(5-chloro-2-ethylsulfanylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C23H26ClNO2S/c1-2-28-20-5-3-17(24)10-18(20)25-22(26)19-4-6-21(27-19)23-11-14-7-15(12-23)9-16(8-14)13-23/h3-6,10,14-16H,2,7-9,11-13H2,1H3,(H,25,26)
• InChI Key: POLVSYOYZCVZDT-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=C(C=C1)Cl)NC(=O)C2=CC=C(O2)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C23H26ClNO2S
• Molecular Weight: 416.0 g/mol

Description

5-(1-adamantyl)-N-[5-chloro-2-(ethylthio)phenyl]-2-furamide is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as A-836,339 and belongs to the class of drugs known as cannabinoid receptor agonists. The compound has been extensively studied for its potential therapeutic applications in various medical conditions.

Mechanism of Action

The mechanism of action of 5-(1-adamantyl)-N-[5-chloro-2-(ethylthio)phenyl]-2-furamide involves its binding to the cannabinoid receptors in the body. The compound has a high affinity for the CB1 receptor, which is primarily found in the brain and central nervous system. Activation of the CB1 receptor leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior. The compound also has some affinity for the CB2 receptor, which is primarily found in the immune system. Activation of the CB2 receptor leads to the regulation of inflammation and immune function.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(1-adamantyl)-N-[5-chloro-2-(ethylthio)phenyl]-2-furamide are complex and depend on the dose and route of administration. In general, the compound has been shown to have analgesic, anti-inflammatory, anxiolytic, and antidepressant effects. It has also been shown to have some effects on memory and cognition. However, the compound has also been shown to have some adverse effects, such as sedation, dizziness, and impaired coordination.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(1-adamantyl)-N-[5-chloro-2-(ethylthio)phenyl]-2-furamide in lab experiments include its high potency and selectivity for the cannabinoid receptors. The compound can be used to study the endocannabinoid system and its role in various physiological processes. However, the limitations of using the compound in lab experiments include its complex synthesis process, potential for adverse effects, and lack of knowledge about its long-term effects.

Future Directions

There are several future directions for the research on 5-(1-adamantyl)-N-[5-chloro-2-(ethylthio)phenyl]-2-furamide. One direction is to investigate its use in the treatment of various medical conditions, such as chronic pain, inflammation, anxiety, and depression. Another direction is to study its effects on the endocannabinoid system and its potential role in various physiological processes. Additionally, future research could focus on developing new compounds that are more potent and selective for the cannabinoid receptors and have fewer adverse effects.
Conclusion:
In conclusion, 5-(1-adamantyl)-N-[5-chloro-2-(ethylthio)phenyl]-2-furamide is a complex chemical compound that has gained significant attention in the field of scientific research. It has been extensively studied for its potential therapeutic applications in various medical conditions. The compound's mechanism of action involves its binding to the cannabinoid receptors in the body, leading to the release of neurotransmitters involved in the regulation of mood and behavior. The compound has several advantages and limitations for use in lab experiments, and there are several future directions for research on the compound.

Scientific Research Applications

The scientific research application of 5-(1-adamantyl)-N-[5-chloro-2-(ethylthio)phenyl]-2-furamide is primarily focused on its potential therapeutic uses. The compound has been studied for its effects on the endocannabinoid system, which plays a crucial role in various physiological processes. The endocannabinoid system is involved in the regulation of pain, inflammation, appetite, mood, and memory. Therefore, 5-(1-adamantyl)-N-[5-chloro-2-(ethylthio)phenyl]-2-furamide has been investigated for its potential use in the treatment of conditions such as chronic pain, inflammation, anxiety, and depression.